Cas no 1211532-33-0 ([5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine)

• Product Name: [5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine
• CAS No: 1211532-33-0
• MF: C₅H₅F₃N₂S
• MW: 182.166809797287
• CID: 4563119
• PubChem ID: 83846709
• Update Time: 2025-05-23

[5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-5-trifluoromethylthiazole
• (5-(TRIFLUOROMETHYL)THIAZOL-2-YL)METHANAMINE
• [5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine
• 2-Thiazolemethanamine, 5-(trifluoromethyl)-
• SB11209
• EN300-6778523
• 1211532-33-0
• CS-0055449
• P14192
• 1-[5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine

• Inchi： 1S/C5H5F3N2S/c6-5(7,8)3-2-10-4(1-9)11-3/h2H,1,9H2
• InChI Key： GPVZTRVJWUDRTN-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CN=C1CN

Computed Properties

• Exact Mass: 182.01255383g/mol
• Monoisotopic Mass: 182.01255383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on [5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine

[5-(Trifluoromethyl)-1,3-thiazol-2-yl]methanamine: A Comprehensive Overview

The compound with CAS No. 1211532-33-0, commonly referred to as [5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structure, which combines a thiazole ring with a trifluoromethyl group and an amine functionality. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of [5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and as a precursor for functionalized surfaces. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the reactivity of the molecule, making it an ideal candidate for reactions involving nucleophilic substitution or addition. Furthermore, the thiazole ring provides additional stability and aromaticity to the structure, which are critical for applications in electronic materials and sensors.

One of the most promising areas of research involving this compound is its application in drug discovery. The amine functionality in [5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine allows for easy modification and functionalization, enabling the creation of bioactive molecules with potential therapeutic applications. Recent studies have demonstrated its ability to act as a scaffold for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The trifluoromethyl group also contributes to the molecule's lipophilicity, enhancing its bioavailability and pharmacokinetic properties.

In addition to its biological applications, [5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine has shown potential in catalysis. Its unique structure enables it to act as a ligand in transition metal-catalyzed reactions, facilitating the synthesis of complex organic molecules with high efficiency. Recent advancements in asymmetric catalysis have further underscored its utility in producing enantioselective products, which are crucial for the pharmaceutical industry.

The synthesis of [5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine involves a multi-step process that typically begins with the preparation of the thiazole ring followed by subsequent functionalization. Researchers have optimized various synthetic routes to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and continuous flow chemistry. These advancements have made the compound more accessible for large-scale production and industrial applications.

From a sustainability perspective, [5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine offers opportunities for green chemistry practices. Its use as a building block in eco-friendly materials and processes aligns with current trends toward reducing environmental impact in chemical manufacturing. Ongoing research is focused on developing more efficient and environmentally benign methods for its synthesis and application.

In conclusion, [5-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine (CAS No. 1211532-33-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and catalysis. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific innovation.